molecular formula C27H28F3N5O3 B13398139 N-[4-(3-amino-4-hydroxy-4,5-dimethylpiperidin-1-yl)-7-hydroxy-6,7-dihydro-5H-cyclopenta[b]pyridin-3-yl]-6-(2,6-difluorophenyl)-5-fluoropyridine-2-carboxamide CAS No. 8016-38-4

N-[4-(3-amino-4-hydroxy-4,5-dimethylpiperidin-1-yl)-7-hydroxy-6,7-dihydro-5H-cyclopenta[b]pyridin-3-yl]-6-(2,6-difluorophenyl)-5-fluoropyridine-2-carboxamide

Cat. No. B13398139
CAS RN: 8016-38-4
M. Wt: 527.5 g/mol
InChI Key: MPJKOTQQZQIJEJ-UHFFFAOYSA-N
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Description

Orange flower water is a clear golden, fluorescent liquid with a very intense and pleasant odor. (NTP, 1992)

properties

CAS RN

8016-38-4

Molecular Formula

C27H28F3N5O3

Molecular Weight

527.5 g/mol

IUPAC Name

N-[4-(3-amino-4-hydroxy-4,5-dimethylpiperidin-1-yl)-7-hydroxy-6,7-dihydro-5H-cyclopenta[b]pyridin-3-yl]-6-(2,6-difluorophenyl)-5-fluoropyridine-2-carboxamide

InChI

InChI=1S/C27H28F3N5O3/c1-13-11-35(12-21(31)27(13,2)38)25-14-6-9-20(36)23(14)32-10-19(25)34-26(37)18-8-7-17(30)24(33-18)22-15(28)4-3-5-16(22)29/h3-5,7-8,10,13,20-21,36,38H,6,9,11-12,31H2,1-2H3,(H,34,37)

InChI Key

MPJKOTQQZQIJEJ-UHFFFAOYSA-N

Canonical SMILES

CC1CN(CC(C1(C)O)N)C2=C3CCC(C3=NC=C2NC(=O)C4=NC(=C(C=C4)F)C5=C(C=CC=C5F)F)O

density

0.86 to 0.88 at 77 °F (NTP, 1992)

flash_point

greater than 200 °F (NTP, 1992)

physical_description

Orange flower water is a clear golden, fluorescent liquid with a very intense and pleasant odor. (NTP, 1992)

solubility

less than 1 mg/mL at 68 °F (NTP, 1992)

Origin of Product

United States

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